N-[(4E)-6-(1,3-benzodioxol-5-yl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-ylidene]-4-methoxyaniline

• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-4-ethoxy-N-(4-methoxyphenyl)-1,3-dimethylcyclohepta[c]furan-8-imine
• InChI: InChI=1S/C27H25NO5/c1-5-30-25-14-19(18-6-11-23-24(13-18)32-15-31-23)12-22(26-16(2)33-17(3)27(25)26)28-20-7-9-21(29-4)10-8-20/h6-14H,5,15H2,1-4H3
• InChI Key: CNNINPAHSFGGBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=NC2=CC=C(C=C2)OC)C3=C(OC(=C13)C)C)C4=CC5=C(C=C4)OCO5

Description

N-[6-(1,3-BENZODIOXOL-5-YL)-8-ETHOXY-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-YLIDEN]-N-(4-METHOXYPHENYL)AMINE is a complex organic compound with a unique structure that includes a benzodioxole moiety, an ethoxy group, and a cycloheptafuran ring

Preparation Methods

The synthesis of N-[6-(1,3-BENZODIOXOL-5-YL)-8-ETHOXY-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-YLIDEN]-N-(4-METHOXYPHENYL)AMINE typically involves multiple steps, starting from commercially available precursorsReaction conditions often involve the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles depending on the substitution reaction.

Scientific Research Applications

N-[6-(1,3-BENZODIOXOL-5-YL)-8-ETHOXY-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-YLIDEN]-N-(4-METHOXYPHENYL)AMINE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may bind to enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and the biological context .

Comparison with Similar Compounds

Compared to other similar compounds, N-[6-(1,3-BENZODIOXOL-5-YL)-8-ETHOXY-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-YLIDEN]-N-(4-METHOXYPHENYL)AMINE stands out due to its unique structural features, such as the combination of a benzodioxole ring and a cycloheptafuran core. Similar compounds include those with benzodioxole or cycloheptafuran moieties but lacking the specific substitutions present in this compound .